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Compound Name: GHK-Cu

Cat. No.: B13899929 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Abstract: These application notes provide a comprehensive guide to the dosage and

administration of the copper peptide GHK-Cu (Glycyl-L-Histidyl-L-Lysine-Cu²⁺) in various

preclinical animal models. GHK-Cu is a naturally occurring copper complex with well-

documented roles in wound healing, tissue regeneration, and anti-inflammatory processes.[1]

[2] Its therapeutic potential is validated through numerous animal studies, which have

demonstrated its efficacy in accelerating tissue repair and modulating gene expression.[3][4]

This document outlines detailed experimental protocols, summarizes effective dosage ranges

across different administration routes, and illustrates key signaling pathways and experimental

workflows to facilitate reproducible in vivo research.

GHK-Cu Dosage and Administration Summary
Effective GHK-Cu dosage is highly dependent on the animal model, the therapeutic goal, and

the route of administration. Preclinical studies have demonstrated bioactivity at doses ranging

from micrograms to milligrams per kilogram.[5][6] The following table summarizes dosages

cited in various research applications.
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Animal
Model

Application
Administrat
ion Route

Dosage
Frequency
& Duration

Source

Rats (Wistar

or Sprague-

Dawley)

Full-

Thickness

Wound

Healing

Injectable

(Saline)

1 mg in 0.1

mL
Not specified [1]

Rats

Ischemic

Wound

Healing

Topical Not specified
Daily for 13

days
[7]

Rats

(Diabetic

Model)

Diabetic

Wound

Healing

Topical

(Hydrogel/Col

lagen Film)

Not specified Not specified [8]

Rats
Pain

Reduction
Not specified

Dose-

dependent
Not specified [9]

Mice

(C57BL/6)
Hair Growth

Topical

(Ethanol/Prop

ylene Glycol)

Not specified
Daily for 2-4

weeks
[1]

Mice

(C57BL/6)

Acute Lung

Injury (ALI)

Intraperitonea

l (IP)

1, 5, or 10

mg/kg

Single dose

before/after

LPS

[10]

Mice (Aging

C57BL/6)

Cognitive

Decline
Intranasal 15 mg/kg

Daily for 8

weeks
[11]

Mice
Scald Wound

Healing

Topical

(Liposomes)
Not specified

Not specified

(healed by

day 14)

[12][13]

Rabbits

Dermal

Wound

Healing

Not specified Not specified Not specified [7]

General

Preclinical

Systemic

Anti-Aging /

Wellness

Subcutaneou

s (SQ)
1.0 - 2.0 mg

Daily (5 days

on, 2 days

off)

[5][14]
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GHK-Cu Preparation and Handling
Proper reconstitution and storage are critical for maintaining the bioactivity of lyophilized GHK-
Cu peptide.

Reconstitution:

Use sterile or bacteriostatic water for reconstitution.[5][15]

Slowly inject the diluent down the side of the vial to avoid foaming.[5][15]

Gently swirl or roll the vial until the powder is fully dissolved. Do not shake vigorously.[5]

[15]

A common reconstitution for a 50 mg vial is with 3.0 mL of bacteriostatic water to yield a

concentration of 16.67 mg/mL.[6]

Storage:

Lyophilized Powder: Store at -20°C (-4°F) or below for long-term stability.[5]

Reconstituted Solution: Refrigerate at 2-8°C (36-46°F) and protect from light. Use within

30-60 days for optimal potency.[5][16]

Key Signaling Pathways and Mechanisms
GHK-Cu exerts its regenerative effects by modulating multiple cellular signaling pathways. It is

known to regulate the expression of over 4,000 human genes, generally restoring a healthier

state.[4] Key mechanisms include stimulating the synthesis of collagen and

glycosaminoglycans, modulating metalloproteinases, and exerting anti-inflammatory and

antioxidant effects.[1][17][18]
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GHK-Cu Signaling Pathways

Inflammatory Modulation

Tissue Remodeling & Regeneration

Antioxidant Effects

GHK-Cu

NF-κB PathwayInhibits

p38 MAPK Pathway
Inhibits

SIRT1/STAT3 Pathway

Activates

↑ VEGF, TGF-β, FGF

↑ Collagen, Elastin, GAGs

Modulates MMPs / TIMPs

↓ Reactive Oxygen Species

↑ Antioxidant Enzymes

↓ TNF-α, IL-6
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GHK-Cu's primary signaling and modulation pathways.
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The following protocols provide detailed methodologies for common in vivo applications of

GHK-Cu.

Protocol 1: Full-Thickness Excisional Wound Healing
Model
This model is used to assess the efficacy of GHK-Cu in promoting the healing of full-thickness

skin wounds.[1]
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Phase 1: Preparation

Phase 2: Treatment

Phase 3: Analysis

Animal Acclimation
(Rats or Mice)

Anesthesia & Hair Removal
(Dorsal Surface)

Wound Creation
(Sterile Biopsy Punch, 6-8mm)

Divide into Treatment Groups
(Control, GHK-Cu, Positive Control)

Topical or Injectable
GHK-Cu Application

Apply Sterile Dressing

Wound Area Measurement
(Regular Intervals, e.g., Day 0, 3, 7, 14)

Histological Analysis
(H&E, Masson's Trichrome)

Biochemical Analysis
(Cytokines, Collagen)

Data Analysis & Interpretation
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GHK-Cu Administration Routes & Primary Applications

Topical
(Cream, Hydrogel, Serum)

Skin Regeneration
Wound Healing

Hair Growth

Subcutaneous (SQ)
Injection

Systemic Anti-Aging
General Wellness

Intraperitoneal (IP)
Injection

Acute Inflammation
(e.g., Lung Injury)

Intranasal
(Atomizer)

Neuroprotection
Cognitive Function
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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